(7-Methoxybenzofuran-2-yl)(4-methoxypiperidin-1-yl)methanone

• IUPAC Name: (7-methoxy-1-benzofuran-2-yl)-(4-methoxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H19NO4/c1-19-12-6-8-17(9-7-12)16(18)14-10-11-4-3-5-13(20-2)15(11)21-14/h3-5,10,12H,6-9H2,1-2H3
• InChI Key: RODFGTMBTOPGAK-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C(=O)C2=CC3=C(O2)C(=CC=C3)OC
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

(7-Methoxybenzofuran-2-yl)(4-methoxypiperidin-1-yl)methanone, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potent psychoactive effects. It belongs to the class of indazole-based synthetic cannabinoids and is structurally similar to the parent compound, JWH-018. MMB-FUBINACA was first identified in Japan in 2015 and has since been detected in various countries worldwide.

Scientific Research Applications

• Antimicrobial Activity :

  • Benzofuran-based 1,2,3-triazoles, synthesized using a click chemistry approach, have demonstrated high antimicrobial activity (Sunitha et al., 2017).
  • Novel benzofuran derivatives were shown to have significant antimicrobial and antioxidant properties, with compound 2a exhibiting the highest antibacterial activity (Rashmi et al., 2014).
  • A study reported the synthesis and antimicrobial evaluation of substituted benzyl(3-methylbenzofuran-2-yl)methanones, revealing variable antibacterial and antifungal activities (Reddy & Reddy, 2016).

• Antitumor and Cytotoxicity Testing :

  • 4-Hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester and its derivatives have been identified as potential anti-tumor agents, with specific compounds showing selective cytotoxicity against tumorigenic cell lines (Hayakawa et al., 2004).
  • Compounds such as 5,6-Dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide have been synthesized and characterized for potential cytotoxic activity (Chen et al., 2012).

• Antileishmanial and Antioxidant Agents :

  • Novel benzofuran-3-yl-4-methoxyphenyl methanones have shown significant antileishmanial and antioxidant activities, suggesting potential as lead molecules in drug discovery (Patil et al., 2017).

• Synthesis and Characterization :

  • Various studies have focused on the synthesis and characterization of benzofuran derivatives, elucidating their structural and chemical properties. For instance, novel thiazolyl and thiophenyl methanone compounds were synthesized and evaluated through density functional theory and docking studies (Shahana & Yardily, 2020).

• Molecular Docking and DFT Studies :

  • Molecular docking and density functional theory studies provide insights into the antibacterial activity of synthesized compounds, aiding in understanding their biological actions (Shahana & Yardily, 2020).